Cas no 17261-28-8 (2-(Diphenylphosphino)benzoic acid)

• Product Name: 2-(Diphenylphosphino)benzoic acid
• CAS No: 17261-28-8
• MF: C₁₉H₁₅O₂P
• MW: 306.294965982437
• MDL: MFCD00674024
• CID: 50703
• PubChem ID: 87021
• Update Time: 2025-07-18

2-(Diphenylphosphino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Diphenylphosphino)benzoic acid
• o-(Diphenylphosphino)benzoic Acid
• (2-Carboxyphenyl)diphenylphosphine
• 2-diphenylphosphanylbenzoic acid
• Benzoicacid, o-(diphenylphosphino)- (8CI)
• 2-Diphenylphosphinobenzoic
• Diphenylphosphinobenzoic acid
• 2-Carboxyphenyldiphenylphosphine
• 2-Diphenylphosphanyl-benzoicacid
• 2-(diphenylphosphino)-benzoicaci
• Benzoic acid, 2-(diphenylphosphino)-
• 2-DIPHENYLPHOSPHINOBENZOIC ACID
• DPPBAC
• 2-(Diphenylphosphino)benzoic acid,98%
• DPPBAC/2-DIPHENYLPHOSPHINOBENZOIC ACID
• FT-0637518
• UNII-5TH63M8SLV
• Benzoic acid, (diphenylphosphino)-
• CS-W007975
• SCHEMBL989596
• MFCD00674024
• 17261-28-8
• C19H15O2P
• o-Diphenylphosphinobenozic acid
• Diphenyl(O-carboxyphenyl) phosphine
• BCP18923
• 2- diphenylphosphino benzoic acid
• AS-14899
• CHEMBL361405
• AMY42203
• F10199
• D3242
• NS00007623
• 2-(Diphenylphosphino)benzoic acid, 97%
• 2-(Diphenylphosphino)benzoic acid #
• 5TH63M8SLV
• SY009857
• DTXSID4066179
• W-110451
• EN300-225991
• 2-Diphenylphosphanyl-benzoic acid
• EINECS 241-293-7
• 2-(diphenylphosphanyl)benzoic acid
• AKOS015840662
• EC 241-293-7
• 2-(diphenylphosphino)-benzoic acid
• DB-009786
• (2-Carboxyphenyl)diphenylphosphine; 2-(Diphenylphosphanyl)benzoic Acid; o-(Diphenylphosphino)benzoic Acid;

• MDL： MFCD00674024
• Inchi： 1S/C19H15O2P/c20-19(21)17-13-7-8-14-18(17)22(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H,(H,20,21)
• InChI Key： UYRPRYSDOVYCOU-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 306.08100
• Monoisotopic Mass: 306.08096671 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Molecular Weight: 306.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 0.9800
• Melting Point: 177.0 to 181.0 deg-C
• Boiling Point: 451°C at 760 mmHg
• Flash Point: 91 °C
• PSA: 50.89000
• LogP: 3.14300
• Sensitiveness: Sensitive to humidity
• Solubility: Uncertain

2-(Diphenylphosphino)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H332
• Warning Statement： P261-P264-P271-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• RTECS：DG9287500
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R20/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 2-(Diphenylphosphino)benzoic acid

Comprehensive Overview of 2-(Diphenylphosphino)benzoic acid (CAS No. 17261-28-8): Properties, Applications, and Industry Insights

2-(Diphenylphosphino)benzoic acid (CAS No. 17261-28-8) is a highly versatile organophosphorus compound widely utilized in catalysis, material science, and pharmaceutical research. Its unique molecular structure, featuring a phosphino group and a carboxylic acid moiety, enables diverse reactivity and binding capabilities. This compound is particularly valued for its role as a ligand in transition metal catalysis, where it enhances reaction efficiency and selectivity in cross-coupling reactions, hydrogenation, and other synthetic transformations.

In recent years, the demand for 2-(Diphenylphosphino)benzoic acid has surged due to its applications in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly catalysts, and this compound's ability to stabilize metal centers while minimizing waste aligns with global trends toward environmentally benign processes. Its compatibility with palladium, rhodium, and other metals makes it a cornerstone in developing high-performance catalytic systems.

The compound's solubility in organic solvents like dichloromethane, tetrahydrofuran, and dimethylformamide further expands its utility in industrial and laboratory settings. Analytical techniques such as NMR spectroscopy and X-ray crystallography confirm its structural integrity, while HPLC ensures purity for critical applications. Users frequently search for "2-(Diphenylphosphino)benzoic acid synthesis" or "CAS 17261-28-8 suppliers," reflecting its commercial and academic relevance.

Beyond catalysis, 2-(Diphenylphosphino)benzoic acid is explored in material science for designing metal-organic frameworks (MOFs) and luminescent materials. Its chelating properties enable the construction of hybrid materials with tailored optical and electronic characteristics. This aligns with growing interest in advanced functional materials for sensors, optoelectronics, and energy storage—topics frequently queried in scientific databases.

From a safety standpoint, proper handling of 2-(Diphenylphosphino)benzoic acid requires standard laboratory precautions, including the use of gloves and ventilation. While not classified as hazardous under major regulatory frameworks, its storage under inert atmospheres can prolong shelf life. Industry professionals often seek "CAS 17261-28-8 safety data" or "phosphine ligand stability" to ensure compliance with best practices.

In summary, 2-(Diphenylphosphino)benzoic acid (CAS No. 17261-28-8) bridges fundamental research and industrial innovation. Its dual functionality as a ligand and building block positions it at the forefront of catalytic chemistry and material design, addressing contemporary challenges in sustainability and technology. As interest in tailored phosphine derivatives grows, this compound remains a focal point for scientific advancement.